Cas no 1864074-56-5 (1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride)

• Product Name: 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride
• CAS No: 1864074-56-5
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• CID: 5701341
• PubChem ID: 86262994
• Update Time: 2025-06-24

1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-240578
• 1864074-56-5
• 1-(4-ethylphenyl)-3-methylbutan-1-aminehydrochloride
• AKOS026747676
• 1-(4-ethylphenyl)-3-methylbutan-1-amine;hydrochloride
• 1-(4-ethylphenyl)-3-methylbutan-1-amine hydrochloride
• F2167-2054
• 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride

• Inchi： 1S/C13H21N.ClH/c1-4-11-5-7-12(8-6-11)13(14)9-10(2)3;/h5-8,10,13H,4,9,14H2,1-3H3;1H
• InChI Key： FWPCCIIWGOLLJE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC)=CC=1)(N)CC(C)C.Cl

Computed Properties

• Exact Mass: 227.1440774g/mol
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride

Introduction to 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride (CAS No. 1864074-56-5)

1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864074-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amine class of molecules, characterized by its unique structural and functional attributes that make it a promising candidate for various biochemical applications.

The molecular structure of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride consists of a phenyl ring substituted with an ethyl group at the para position, linked to a butanamine backbone with a methyl group at the third carbon. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and drug formulation processes. This structural configuration imparts distinct physicochemical properties, including moderate lipophilicity and adequate metabolic stability, which are critical factors in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride due to its resemblance to known bioactive amine derivatives. Preliminary studies have suggested that this compound may exhibit interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzymes involved in neurotransmitter signaling pathways. Such interactions are of particular interest in the development of novel therapeutics for neurological and psychiatric disorders.

One of the most compelling aspects of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride is its potential role as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and pharmacophore mapping, researchers can identify key binding pockets and optimize the compound’s affinity for target proteins. These computational approaches have been increasingly employed in modern drug discovery pipelines to accelerate the identification of lead compounds with high therapeutic efficacy.

Current research endeavors are focused on evaluating the pharmacokinetic profile of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride in preclinical models. Studies have demonstrated its favorable distribution characteristics across different tissues, suggesting potential applications in systemic therapies. Additionally, preliminary toxicological assessments indicate that the compound exhibits low acute toxicity at relevant dosages, reinforcing its safety profile for further development.

The synthesis of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride involves multi-step organic reactions, including alkylation, reduction, and salt formation. Advanced synthetic methodologies such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been utilized to enhance yield and purity. These synthetic strategies are essential for producing high-quality material suitable for rigorous biological testing and formulation development.

Emerging evidence from academic laboratories points toward the compound’s potential utility in modulating central nervous system (CNS) functions. Specifically, 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride has been investigated for its effects on dopamine receptor subtypes, which are implicated in conditions such as Parkinson’s disease and schizophrenia. While further research is needed to elucidate its exact mechanism of action, these findings underscore its significance as a pharmacological probe.

The integration of high-throughput screening (HTS) technologies has facilitated rapid assessment of 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride against diverse biological targets. HTS platforms enable researchers to evaluate thousands of compounds efficiently, identifying those with promising activity profiles. This approach has been instrumental in narrowing down candidates for more detailed pharmacological characterization.

In conclusion, 1-(4-Ethylphenyl)-3-methylbutan-1-amine hydrochloride (CAS No. 1864074-56-5) represents a valuable asset in pharmaceutical research due to its unique structural features and demonstrated biological relevance. Ongoing studies aim to fully elucidate its therapeutic potential while ensuring compliance with regulatory standards for drug development. As advancements in synthetic chemistry and computational biology continue to evolve, this compound is poised to contribute significantly to future medical innovations.